molecular formula C10H10Cl2O3 B8356945 Methyl 2,4-dichloro-5-methoxy-3-methylbenzoate

Methyl 2,4-dichloro-5-methoxy-3-methylbenzoate

Cat. No.: B8356945
M. Wt: 249.09 g/mol
InChI Key: YIKSKVFQCYDFEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2,4-dichloro-5-methoxy-3-methylbenzoate is a useful research compound. Its molecular formula is C10H10Cl2O3 and its molecular weight is 249.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10Cl2O3

Molecular Weight

249.09 g/mol

IUPAC Name

methyl 2,4-dichloro-5-methoxy-3-methylbenzoate

InChI

InChI=1S/C10H10Cl2O3/c1-5-8(11)6(10(13)15-3)4-7(14-2)9(5)12/h4H,1-3H3

InChI Key

YIKSKVFQCYDFEL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC(=C1Cl)OC)C(=O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-Dichloro-5-methoxy-3-methylphenyl triflate (7.60 g, 22.4 mmol) was dissolved in dioxan (75 mL), 1,3-bis (diphenylphosphino)propane (371 mg, 0.90 mmol) and palladium acetate (202 mg, 0.90 mmol) were added. After flushing with CO, Et3N (6.90 mL, 49.4 mmol) and MeOH (23 mL) were added. Reaction with CO at 70° C. and at atmospheric pressure for 25° C., filtration and evaporation, of the solvent partition of the residue between Et2O (350 mL) and 3M NH3 (150 mL), extraction of the aqueous layer with Et2O (2×150 mL) followed by washing the combined organic phase with brine (150 mL), drying (MgSO4), evaporation of the solvent gave a crude product. Filtration through SiO2 using EtOAc as the eluent gave 5.2 g of a product which was purified by flash column chromatograhy (SiO2, EtOAc-Hexane 1:3) to yield 4.18 g of the title compound. Mp: 74° C.; 1H NMR(DMSO-d6): δ 7.33 (s, 1H), 3.88 (s, 3H), 3.86 (s, 3H), 2.45 (s, 3H); 13C NMR (DMSO-d6) : δ 165.69, 153.26, 136.09, 130.46, 125.22, 122.95, 110.78, 56.64, 52.72, 17.86; MS (EI, 70 eV): m/z (rel.int.) 250/248 (M+, 53/80), 219/217 (66/100), 191/189 (8/12).
Name
2,4-Dichloro-5-methoxy-3-methylphenyl triflate
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Name
Quantity
6.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
23 mL
Type
reactant
Reaction Step Two
Quantity
202 mg
Type
catalyst
Reaction Step Three
Quantity
371 mg
Type
catalyst
Reaction Step Three

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